Cas no 1227606-61-2 (4-Bromomethyl-5-fluoro-2-(3-fluorophenyl)pyridine)

• Product Name: 4-Bromomethyl-5-fluoro-2-(3-fluorophenyl)pyridine
• CAS No: 1227606-61-2
• MF: C₁₂H₈BrF₂N
• MW: 284.099429130554
• CID: 4925310
• Update Time: 2025-09-27

4-Bromomethyl-5-fluoro-2-(3-fluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromomethyl-5-fluoro-2-(3-fluorophenyl)pyridine
• 4-Bromomethyl-5-fluoro-2-(3-fluorophenyl)pyridine

• Inchi： 1S/C12H8BrF2N/c13-6-9-5-12(16-7-11(9)15)8-2-1-3-10(14)4-8/h1-5,7H,6H2
• InChI Key： RWULAMPSTYKGPW-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=C(C=1)C1C=CC=C(C=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromomethyl-5-fluoro-2-(3-fluorophenyl)pyridine

4-Bromomethyl-5-fluoro-2-(3-fluorophenyl)pyridine (CAS No. 1227606-61-2)

The compound 4-Bromomethyl-5-fluoro-2-(3-fluorophenyl)pyridine, identified by the CAS number 1227606-61-2, is a highly specialized organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a bromomethyl group at position 4, a fluorine atom at position 5, and a 3-fluorophenyl group at position 2. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it an intriguing subject for both theoretical and experimental studies.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 4-Bromomethyl-5-fluoro-2-(3-fluorophenyl)pyridine. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, to construct this compound. These methods not only enhance the yield but also improve the purity of the final product, which is crucial for its application in downstream processes such as drug discovery and material synthesis.

In terms of pharmacological applications, 4-Bromomethyl-5-fluoro-2-(3-fluorophenyl)pyridine has shown promise as a lead compound in the development of novel therapeutic agents. Its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), has been extensively investigated. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in cancer progression, making it a potential candidate for anti-cancer drug development.

Beyond its medicinal applications, this compound has also garnered attention in the field of materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Researchers have explored its ability to act as an electron transport layer or an emissive material in these devices, with encouraging results reported in recent literature.

The structural versatility of 4-Bromomethyl-5-fluoro-2-(3-fluorophenyl)pyridine allows for further functionalization to tailor its properties for specific applications. For instance, the bromomethyl group can be replaced with other functional groups to create derivatives with enhanced bioavailability or improved electronic characteristics. This modular approach has opened up new avenues for exploring its potential in diverse fields such as agrochemicals and diagnostics.

In conclusion, 4-Bromomethyl-5-fluoro-2-(3-fluorophenyl)pyridine (CAS No. 1227606-61-2) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its continued exploration and optimization will undoubtedly contribute to groundbreaking advancements in science and technology.